Cas no 38409-58-4 (Benzene, 1-bromo-2-hexyl-)

• Product Name: Benzene, 1-bromo-2-hexyl-
• CAS No: 38409-58-4
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 1489514
• PubChem ID: 563033
• Update Time: 2025-04-21

Benzene, 1-bromo-2-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-hexyl-
• 1-bromo-2-hexylbenzene
• 38409-58-4
• DTXSID90340260
• 1-Bromo-2-n-hexylbenzene
• XKYWOQMOQMYGGL-UHFFFAOYSA-N
• 1-Bromo-2-hexylbenzene #
• SCHEMBL8766460

• Inchi： 1S/C12H17Br/c1-2-3-4-5-8-11-9-6-7-10-12(11)13/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： XKYWOQMOQMYGGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCCCCC

Computed Properties

• Exact Mass: 240.05141
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0